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hexafluorophosphate

Cat. No.: B013445 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on tetrabutylammonium
hexafluorophosphate (TBAPF₆), a widely used quaternary ammonium salt in research, with a

focus on its pricing for research quantities, experimental protocols, and applications.

Core Compound Information
Tetrabutylammonium hexafluorophosphate, with the chemical formula C₁₆H₃₆F₆NP, is a

white crystalline powder.[1] It is extensively used as a supporting electrolyte in nonaqueous

electrochemistry due to its high solubility in polar organic solvents like acetonitrile and acetone,

and its chemical inertness over a wide potential range.[1][2]

Pricing for Research Quantities
The price of tetrabutylammonium hexafluorophosphate can vary based on the supplier,

purity, and quantity. Below is a summary of pricing from various suppliers for research-grade

quantities.
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Supplier Quantity (g) Purity Price (USD)

Thermo Fisher

Scientific
25 98%

$62.65 (special offer) /

$73.60

MedChemExpress 25 ≥97% $25.00

Sigma-Aldrich 5 98% $41.20

25 98% $81.10

100 98% $222.00

The Lab Depot 25 - $118.20

Biosynth 500 - $265.50

1000 - $495.60

AK Scientific 5 - $10.00

25 - $15.00

American Custom

Chemicals
25 - $1083.16

100 - $2433.70

Apolloscientific 25 - $32.00

100 - $85.00

Arctom 10 - $20.00

25 - $38.00

100 - $100.00

500 - $186.00

Fisher Scientific 25 98% $90.00

25 ≥99.0% $262.00

Disclaimer: Prices are subject to change and may not include shipping and handling fees.

Please refer to the suppliers' websites for the most current pricing.
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Experimental Protocols
Detailed methodologies for key experiments involving tetrabutylammonium
hexafluorophosphate are provided below.

Synthesis of Tetrabutylammonium Hexafluorophosphate
This protocol describes a common method for synthesizing TBAPF₆ via counter ion exchange.

[2][3]

Materials:

Tetrabutylammonium bromide (TBABr)

Potassium hexafluorophosphate (KPF₆)[4] or Ammonium hexafluorophosphate (NH₄PF₆)[5]

Dichloromethane (CH₂Cl₂)[4] or Acetone[5]

Deionized water

Anhydrous sodium carbonate (Na₂CO₃) or Anhydrous magnesium sulfate (MgSO₄)

Rotary evaporator

Separatory funnel

Standard glassware

Procedure:

Dissolution of Reactants:

Prepare an aqueous solution of potassium hexafluorophosphate (e.g., 2.055 g in 30 mL of

deionized water).[4]

Prepare an organic solution of tetrabutylammonium bromide (e.g., 3.601 g in 30 mL of

dichloromethane).[4]

Reaction:
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Combine the aqueous and organic solutions in a flask.

Stir the biphasic mixture vigorously at room temperature for 24 hours.[4] During this time,

the tetrabutylammonium cation and hexafluorophosphate anion will combine in the organic

layer.

Separation and Washing:

Transfer the mixture to a separatory funnel and allow the layers to separate.

Collect the organic phase.

Wash the organic phase three times with deionized water (e.g., with 10 mL portions).[4]

Drying and Filtration:

Dry the organic phase over an anhydrous drying agent like sodium carbonate[4] or

magnesium sulfate.

Filter the solution to remove the drying agent.

Isolation of Product:

Concentrate the filtrate using a rotary evaporator to obtain a white solid.[4]

Dry the resulting solid under vacuum at an elevated temperature (e.g., 80°C) for 18 hours

to yield the final product, tetrabutylammonium hexafluorophosphate.[4]
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Caption: Workflow for the synthesis of tetrabutylammonium hexafluorophosphate.
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Purification by Recrystallization
For high-purity applications, especially in electrochemistry, TBAPF₆ should be recrystallized.

Materials:

Crude tetrabutylammonium hexafluorophosphate

Absolute ethanol[6]

Deionized water (optional)

Heating mantle or hot plate

Ice bath

Buchner funnel and filter paper

Vacuum flask

Vacuum oven or drying pistol

Procedure:

Dissolution:

Dissolve the crude TBAPF₆ in a minimal amount of hot absolute ethanol.

Crystallization:

Allow the solution to cool slowly to room temperature.

For enhanced precipitation, cool the solution further in an ice bath.

Isolation:

Collect the crystals by vacuum filtration using a Buchner funnel.

Wash the crystals with a small amount of cold ethanol.
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Drying:

Dry the purified crystals under vacuum for an extended period (e.g., 48 hours) at an

elevated temperature (e.g., 100°C) to remove any residual solvent.[5]
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Minimal Hot Ethanol
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then Ice Bath Vacuum Filtration Wash with

Cold Ethanol
Dry under Vacuum

at 100°C Purified TBAPF₆

Click to download full resolution via product page

Caption: Workflow for the purification of TBAPF₆ by recrystallization.

Use as a Supporting Electrolyte in Cyclic Voltammetry
TBAPF₆ is a standard supporting electrolyte for non-aqueous cyclic voltammetry (CV)

experiments.[2]

Materials and Equipment:

Purified tetrabutylammonium hexafluorophosphate

Anhydrous, high-purity solvent (e.g., acetonitrile, dimethylformamide)

Analyte of interest

Potentiostat

Electrochemical cell

Working electrode (e.g., glassy carbon, platinum)

Reference electrode (e.g., Ag/Ag⁺)

Counter electrode (e.g., platinum wire)

Inert gas (e.g., argon or nitrogen) for deoxygenation

Procedure:
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Electrolyte Preparation:

Prepare a stock solution of the supporting electrolyte by dissolving TBAPF₆ in the chosen

anhydrous solvent to a typical concentration of 0.1 M.[2][7][8]

Cell Assembly:

Assemble the three-electrode cell. The working electrode should be polished and cleaned

before use.

Add the electrolyte solution to the cell.

Deoxygenation:

Purge the electrolyte solution with an inert gas for 15-20 minutes to remove dissolved

oxygen, which can interfere with electrochemical measurements. Maintain an inert

atmosphere over the solution during the experiment.

Background Scan:

Perform a CV scan of the electrolyte solution alone to establish the background current

and the potential window.

Analyte Addition and Measurement:

Add the analyte of interest to the cell to achieve the desired concentration (typically in the

millimolar range).

Run the cyclic voltammogram over the desired potential range.
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Caption: Logical diagram of a three-electrode setup for cyclic voltammetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hexafluorophosphate-price-for-research-quantities]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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